Cas no 174022-42-5 (Bevirimat)
Bevirimat (pa-457; mpc-4326; YK fh312) is an inhibitor of HIV-1 virus particle maturation
Bevirimat structure
Bevirimat Properties
Names and Identifiers
-
- Bevirimat
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
- BVM
- DSB
- FH11327
- MPC-4326
- PA-457
- YK FH312
- YK-FH312
- (3b)-3-(3-Carboxy-3-methyl-1-oxobutoxy)lup-20(29)-en-28-oic acid
- 3-0-(3′-3′-Dimethylsuccinyl)betulinic acid
- O-(3,3-Dimethylsuccinyl)betulinic acid
- PA 457
- Bevirimat(PA-457)
- 3-O-(3',3'-Dimethylsuccinyl)betulinic acid
- 3-O-(3',3'-dimethylsuccinyl) betulinic acid
- S125DW66N8
- 3-O-(3',3'-Dimethylsuccinyl)-betulinic acid
- C36H56O6
- Bevirimat [INN]
- bevirimatum
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(4-hydroxy-3,3-dimethyl-4-oxo-butanoy
- FH 11327
- 3-O-(3'',3''-dimethylsuccinyl)betulinic acid
- CCG-270147
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(4-hydroxy-3,3-dimethyl-4-oxo-butanoyl)oxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
- MS-30468
- DB06581
- PA-457;MPC-4326;YK FH312
- 2,2-Dimethyl-succinic acid 4-((1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-carboxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-icosahydro-cyclopenta[a]chrysen-9-yl) ester
- CHEMBL404519
- Bevirimat; PA-457; MPC-4326
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-((3-carboxy-3-methylbutanoyl)oxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylic acid
- UNII-S125DW66N8
- 2,2-Dimethyl-succinic acid, 4-((1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-carboxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-eicosahydro-cyclopenta[a]chrysen-9-yl) ester
- Bevirimat, >=98% (HPLC)
- CHEBI:65484
- Q851897
- s9010
- BDBM50050955
- 174022-42-5
- MFCD00954243
- ZGA02242
- (3beta)-3-[(3-carboxy-3-methylbutanoyl)oxy]lup-20(29)-en-28-oic acid
- AKOS030526656
- AC-34026
- EX-A2381
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13bR)-9-(3-carboxy-3-methylbutanoyloxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- 3-O-(3'',3''-dimethyl-succinyl)-betulinic acid
- SCHEMBL2612026
- Bevirimat(PA-457)?
- BEVIRIMAT [MI]
- 2I4
- NCGC00390568-02
- Lup-20(29)-en-28-oic acid, 3-(3-carboxy-3-methyl-1-oxobutoxy)-, (3beta)-
- ZB1856
- DBS, PA-457
- bevirimat-dimeglumine
- HY-N0842
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-((3-carboxy-3-methylbutanoyl)oxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- 3-O-(3'',3''-dimethylsuccinyl)-betulinic acid
- 3alpha-[(3-carboxy-3-methylbutanoyl)oxy]-8alpha,9beta,10alpha,13alpha,17alpha,19beta-lup-20(29)-en-28-oic acid
- YJEJKUQEXFSVCJ-WRFMNRASSA-N
- NS00069609
- 3beta-(3-Carboxy-3-methylbutanoyloxy)lup-20(29)-en-28-oic acid
- DTXSID20169749
- PA-103001
- DTXCID5092240
- YK-FH 312
- PA457
- BRD-K16898998-001-01-6
- DA-61632
- (3beta)-3-((3-carboxy-3-methylbutanoyl)oxy)lup-20(29)-en-28-oic acid
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta(a)chrysene-3a-carboxylic acid
- MPC4326
- dsb-2nmg
- +Expand
-
- MFCD00954243
- YJEJKUQEXFSVCJ-WRFMNRASSA-N
- 1S/C36H56O6/c1-21(2)22-12-17-36(30(40)41)19-18-34(8)23(28(22)36)10-11-25-33(7)15-14-26(42-27(37)20-31(3,4)29(38)39)32(5,6)24(33)13-16-35(25,34)9/h22-26,28H,1,10-20H2,2-9H3,(H,38,39)(H,40,41)/t22-,23+,24-,25+,26-,28+,33-,34+,35+,36-/m0/s1
- O(C(C([H])([H])C(C(=O)O[H])(C([H])([H])[H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C(=O)O[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]
Computed Properties
- 584.40769g/mol
- 0
- 9.1
- 2
- 6
- 7
- 584.40769g/mol
- 584.40769g/mol
- 101Ų
- 42
- 1170
- 0
- 10
- 0
- 0
- 0
- 1
- 584.8
Experimental Properties
- 8.14130
- 100.90000
- 662.7±40.0 °C at 760 mmHg
- No data available
- No data available
- 197.7±20.8 °C
- Insuluble (1.3E-5 g/L) (25 ºC),
- Powder
- 1.13±0.1 g/cm3 (20 ºC 760 Torr),
Bevirimat Price
Bevirimat Suppliers
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier
(CAS:174022-42-5)
CHANG JING LI
18228035716
jingcuibio@163.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:174022-42-5)
WANG HONG XIA
18981717076
2355253619@qq.com
ChengDu YiRui Bio-Technology CO., LTD
Audited Supplier
(CAS:174022-42-5)
SU NA
18224028459
yirui307@163.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:174022-42-5)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:174022-42-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:174022-42-5)
TANG SI LEI
15026964105
2881489226@qq.com
Bevirimat Related Literature
-
Anna K. Ressmann,Katharina Strassl,Peter Gaertner,Bin Zhao,Lasse Greiner,Katharina Bica Green Chem. 2012 14 940
-
Inder Pal Singh,Hardik S. Bodiwala Nat. Prod. Rep. 2010 27 1781
-
Reen-Yen Kuo,Keduo Qian,Susan L. Morris-Natschke,Kuo-Hsiung Lee Nat. Prod. Rep. 2009 26 1321
-
Emma Danelius,Steve Halaby,Wilfred A. van der Donk,Tamir Gonen Nat. Prod. Rep. 2021 38 423
-
Petr Dzubak,Marian Hajduch,David Vydra,Alica Hustova,Miroslav Kvasnica,David Biedermann,Lenka Markova,Milan Urban,Jan Sarek Nat. Prod. Rep. 2006 23 394
-
Emma Danelius,Steve Halaby,Wilfred A. van der Donk,Tamir Gonen Nat. Prod. Rep. 2021 38 423
-
Raisa Haavikko,Abedelmajeed Nasereddin,Nina Sacerdoti-Sierra,Dmitry Kopelyanskiy,Sami Alakurtti,Mari Tikka,Charles L. Jaffe,Jari Yli-Kauhaluoma Med. Chem. Commun. 2014 5 445
-
Ali Tavassoli Chem. Soc. Rev. 2011 40 1337
-
Miroslav Kvasnica,Milan Urban,Niall J. Dickinson,Jan Sarek Nat. Prod. Rep. 2015 32 1303
-
Pavel A. Krasutsky Nat. Prod. Rep. 2006 23 919
174022-42-5 (Bevirimat) Related Products
- 468-44-0(Gibberellin A4)
- 29070-92-6(Pachymic acid)
- 10376-50-8(Lup-20(29)-en-28-oicacid, 3-(acetyloxy)-, (3b)-)
- 263844-80-0(Lup-20(29)-en-28-oicacid, 3-(acetyloxy)-27-hydroxy-, methyl ester, (3a)- (9CI))
- 2112-08-5(Gibbane-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1a,4aa,4bb,10b)-)
- 2259-06-5(Lup-20(29)-en-28-oicacid, 3-hydroxy-, methyl ester, (3b)-)
- 2202-01-9(1H-Benz[e]indene-6-propanoic acid,dodecahydro-6,9a,9b-trimethyl-7-[(1S)- 1-methylethenyl]-3-(tetrahydro-2-methyl-5- oxo-2-furanyl)-,(3S,3aR,5aR,6S,7R,9aR,- 9bR)-)
- 263844-79-7(3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester)
- 51-77-4(3,7-Dimethylocta-2,6-dien-1-yl 5,9,13-trimethyltetradeca-4,8,12-trienoate)
- 50-03-3(Hydrocortisone acetate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:174022-42-5)Bevirimat
99%/99%/99%
5mg/10mg/25mg
150.0/251.0/552.0